![molecular formula C23H26N4O3 B5568579 N-(1-benzyl-6-isopropoxy-1H-indazol-3-yl)-2-(2-oxopyrrolidin-1-yl)acetamide](/img/structure/B5568579.png)
N-(1-benzyl-6-isopropoxy-1H-indazol-3-yl)-2-(2-oxopyrrolidin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-benzyl-6-isopropoxy-1H-indazol-3-yl)-2-(2-oxopyrrolidin-1-yl)acetamide, also known as BI-78D3, is a small molecule inhibitor that has been developed for the treatment of cancer. This molecule has been extensively studied for its potential as a therapeutic agent due to its ability to inhibit the activity of a specific protein, which is involved in the growth and proliferation of cancer cells.
Scientific Research Applications
Antimicrobial Activity
Research involving similar compounds, such as acetamide derivatives, has shown potential antimicrobial activities. For instance, studies on the synthesis and antimicrobial activity of novel sulphonamide derivatives have demonstrated that these compounds exhibit good antimicrobial properties against various strains (Asmaa M. Fahim & Eman H. I. Ismael, 2019). Such findings suggest that acetamide-based compounds might be explored for their utility in combating microbial infections, providing a basis for the potential antimicrobial application of N-(1-benzyl-6-isopropoxy-1H-indazol-3-yl)-2-(2-oxopyrrolidin-1-yl)acetamide.
Inhibition of Enzymatic Activity
Compounds with similar structures have been studied for their potential to inhibit specific enzymatic pathways. For example, derivatives have been evaluated as inhibitors of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) pathways, showing efficacy in vitro and potential for in vivo applications (Markian M Stec et al., 2011). This hints at the possibility of this compound being involved in cancer research or metabolic disease studies due to its structural similarity to known enzyme inhibitors.
Neurological Applications
Research on acetamide derivatives has also explored their potential applications in neurological disorders. Compounds targeting histamine H3 receptors, for example, have been investigated for their cognitive-enhancing properties in models of Alzheimer's disease, suggesting a possible avenue for the application of this compound in neurodegenerative disease research (A. Medhurst et al., 2007).
Properties
IUPAC Name |
N-(1-benzyl-6-propan-2-yloxyindazol-3-yl)-2-(2-oxopyrrolidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O3/c1-16(2)30-18-10-11-19-20(13-18)27(14-17-7-4-3-5-8-17)25-23(19)24-21(28)15-26-12-6-9-22(26)29/h3-5,7-8,10-11,13,16H,6,9,12,14-15H2,1-2H3,(H,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHFFJZBFMUZYFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC2=C(C=C1)C(=NN2CC3=CC=CC=C3)NC(=O)CN4CCCC4=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.